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Abstract

Ammonium potassium tartrate (KNH4CsH4Os), a semi-organic salt, has emerged as a
promising material for nonlinear optical (NLO) applications. This document provides a
comprehensive overview of its synthesis, crystal growth, and characterization, with a focus on
its second-harmonic generation (SHG) properties. Detailed protocols for crystal growth and
NLO property measurement are provided to enable researchers to explore its potential in
frequency conversion and other photonic applications.

Introduction

Nonlinear optics is a field of study concerning the interaction of intense light with matter,
leading to a variety of phenomena such as frequency doubling (second-harmonic generation),
frequency mixing, and optical parametric oscillation. Materials exhibiting a high second-order
nonlinear optical susceptibility are essential for the development of devices like laser frequency
converters, electro-optic modulators, and optical switches.[1] Semi-organic NLO crystals, which
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combine the high optical nonlinearity of organic molecules with the favorable mechanical and
thermal properties of inorganic hosts, are a subject of intense research.[2][3]

Ammonium potassium tartrate (PAT), also referred to as potassium ammonium L-tartrate, is
a semi-organic material that crystallizes in a non-centrosymmetric space group, a prerequisite
for second-order NLO effects.[2] Its good optical transparency in the UV-Visible region, coupled
with a notable SHG efficiency, makes it a candidate for NLO applications.[2] This document
details the application of ammonium potassium tartrate in nonlinear optics, providing
experimental protocols and summarizing its key properties.

Physicochemical Properties

A summary of the key physical and chemical properties of ammonium potassium tartrate is
presented in the table below.

Property Value Reference
Chemical Formula KNH4C4sH40e6 [4]
Molecular Weight 205.21 g/mol [4]
Crystal System Orthorhombic [2]
Space Group P212121 [2]
Melting Point 288 °C [2]
Thermal Stability Stable up to 258 °C [2]

Transparent in the entire UV-
Transparency Range . [2]
Visible range

Lower Cut-off Wavelength 197 nm [2]
Optical Transparency ~98% [2]
SHG Efficiency 0.5943 times that of KDP [2]

Experimental Protocols
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Synthesis and Crystal Growth of Ammonium Potassium
Tartrate

A reliable method for growing single crystals of ammonium potassium tartrate is the slow
evaporation solution technique.[2] This method is straightforward and can yield high-quality
crystals suitable for optical characterization.

Materials:

o L-Tartaric acid (C4HeOs)

o Potassium hydroxide (KOH)

o Ammonium hydroxide (NH4OH)
o Deionized water

o Beakers

o Magnetic stirrer

o Whatman filter paper

Protocol:

e Prepare an equimolar solution by dissolving L-Tartaric acid, potassium hydroxide, and
ammonium hydroxide in deionized water (1:1:1 molar ratio).[2]

o Continuously stir the solution using a magnetic stirrer to ensure a homogeneous mixture.[2]

 Allow the solution to stand undisturbed for several days to allow the synthesis of the
ammonium potassium tartrate salt.[2]

e Collect the precipitated raw material from the bottom of the beaker.[2]

o Prepare a saturated solution of the synthesized ammonium potassium tartrate in
deionized water at room temperature.
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« Filter the saturated solution using Whatman filter paper to remove any suspended impurities.

[2]

o Transfer the filtered solution to a clean beaker and cover it with a perforated sheet to allow

for slow evaporation of the solvent at room temperature.

o Monitor the beaker for crystal growth. Good quality, optically transparent single crystals can
typically be harvested within a period of three weeks.[2]
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Synthesis of PAT Salt

(Dissolve L-Tartaric Acid, KOH, and NH40OH (1:1:1) in Deionized Water)

(Stir to Homogenize)

(Allow to Stand for Several Days)

i

(Collect Precipitated Raw Material)

Use synthesized salt

Crystal Growth by Slow Evaporation

(Prepare Saturated Solution of PAT)

(Filter the Solution)

(Allow Slow Evaporation at Room Temperature)

(Harvest Single Crystals)

Click to download full resolution via product page

Fig. 1: Workflow for the synthesis and crystal growth of ammonium potassium tartrate.
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Second-Harmonic Generation (SHG) Efficiency
Measurement

The Kurtz-Perry powder technique is a widely used method for evaluating the SHG efficiency of
new NLO materials.[3][5] This technique involves irradiating a powdered sample with a high-
intensity laser and measuring the intensity of the frequency-doubled light generated.

Materials and Equipment:

Ammonium potassium tartrate single crystal

o Potassium dihydrogen phosphate (KDP) crystal (as a reference)
e Agate mortar and pestle

» Sieves for powder grading

o Sample holder (e.g., a micro-capillary tube)

e Q-switched Nd:YAG laser (A = 1064 nm)

« Filter to block the fundamental wavelength (1064 nm)

o Photomultiplier tube (PMT) or a suitable photodetector

e Oscilloscope

Protocol:

Grind the grown ammonium potassium tartrate single crystal into a fine powder using an
agate mortar and pestle.

Sieve the powder to obtain a uniform particle size.

Pack the powdered sample into a sample holder.

Mount the sample holder in the experimental setup.
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e Direct the fundamental beam from the Q-switched Nd:YAG laser (1064 nm) onto the sample.

e The output light from the sample will contain both the fundamental (1064 nm) and the
second-harmonic (532 nm) frequencies.

» Use a filter to block the fundamental laser wavelength, allowing only the green second-
harmonic signal (532 nm) to pass through.

» Detect the intensity of the SHG signal using a photomultiplier tube (PMT).
o Record the output signal from the PMT using an oscilloscope.

» Replace the ammonium potassium tartrate sample with a powdered KDP sample of the
same patrticle size and repeat the measurement under identical conditions.

o The SHG efficiency of the sample is then calculated relative to the SHG intensity of KDP.

Laser Source Sample Stage Detection System

Powdered Sample utput Lig ignal ni Photomultiplier Tube gn Oscilloscope
(PAT or KDP) (PMT) P

Q-switched Nd:YAG Laser
(1064 nm)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. High-Performance Second-Harmonic-Generation (SHG) Materials: New Developments
and New Strategies - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. sphinxsai.com [sphinxsai.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b3364203/docs?utm_src=pdf-body#application-of-ammonium-potassium-tartrate-in-nonlinear-optics
https://www.benchchem.com/product/b3364203/docs?utm_src=pdf-body-img#application-of-ammonium-potassium-tartrate-in-nonlinear-optics
https://www.benchchem.com/product/b3364203?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/34043910/
https://pubmed.ncbi.nlm.nih.gov/34043910/
https://sphinxsai.com/2014/vol6pt3/7/(1763-1765)ICMCT14.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3364203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

3. Bot Verification [rasayanjournal.co.in]

4. Ammonium potassium tartrate | C4AH8KNOG6 | CID 6451189 - PubChem
[pubchem.ncbi.nim.nih.gov]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application of Ammonium Potassium Tartrate in
Nonlinear Optics]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3364203/docs#application-of-ammonium-potassium-
tartrate-in-nonlinear-optics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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